Cas no 321571-93-1 (tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate
• CAS No: 321571-93-1
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6012864
• PubChem ID: 10823856
• Update Time: 2025-06-08

tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(2-cyanoethyl)-, 1,1-dimethylethyl ester
• EN300-1880730
• 321571-93-1

• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-10-5-4-7-11(15)8-6-9-14/h11H,4-8,10H2,1-3H3
• InChI Key： XKGARICZXGONAG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1CCC#N

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 358.9±15.0 °C(Predicted)
• pka: -1.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate (CAS No. 321571-93-1)

tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate (CAS No. 321571-93-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and development. The presence of both a cyanoethyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for constructing complex molecular architectures. Researchers often explore its applications in peptide mimetics, enzyme inhibitors, and ligand design, aligning with current trends in targeted drug delivery and precision medicine.

In recent years, the demand for tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate has surged due to its role in high-throughput screening and combinatorial chemistry. Its structural features enable efficient N-Boc deprotection, a critical step in solid-phase peptide synthesis (SPPS). This aligns with the growing interest in bioconjugation techniques and proteomics research, where users frequently search for terms like "Boc-protected piperidine derivatives" or "cyanoethyl group applications in drug design". The compound’s stability under mild conditions further enhances its appeal for green chemistry initiatives, a hot topic in sustainable pharmaceutical manufacturing.

The synthesis of CAS No. 321571-93-1 typically involves Michael addition reactions or reductive amination, methods frequently discussed in organic chemistry forums and patent literature. Its lipophilic tert-butyl group improves solubility in non-polar solvents, addressing common challenges in heterocyclic compound purification. This property is particularly relevant to queries such as "improving yield in piperidine-based synthesis" or "solubility modifiers for Boc-protected amines". Additionally, the compound’s nitrile functionality offers a handle for further derivatization, making it a focal point in click chemistry and bioorthogonal reactions.

From an analytical perspective, tert-butyl 2-(2-cyanoethyl)piperidine-1-carboxylate is characterized by techniques like NMR spectroscopy, HPLC-MS, and FTIR, ensuring compliance with Good Manufacturing Practices (GMP). These methods are frequently searched alongside "quality control for pharmaceutical intermediates", reflecting industry priorities. The compound’s compatibility with automated synthesis platforms also positions it as a candidate for AI-driven molecular design, a trending intersection of cheminformatics and machine learning in drug discovery.

In conclusion, CAS No. 321571-93-1 exemplifies the synergy between structural modularity and functional diversity in modern organic chemistry. Its relevance to fragment-based drug discovery (FBDD) and catalysis research ensures sustained interest, while its alignment with green synthesis principles addresses contemporary environmental concerns. As the pharmaceutical industry evolves, this compound remains a cornerstone for innovators exploring next-generation therapeutics and material science applications.